tert-butyl (2E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate

• IUPAC Name: tert-butyl (E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate
• InChI: InChI=1S/C13H23BO4/c1-11(2,3)16-10(15)8-9-14-17-12(4,5)13(6,7)18-14/h8-9H,1-7H3/b9-8+
• InChI Key: VGOGTGKRQNVRIU-CMDGGOBGSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C=CC(=O)OC(C)(C)C
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)/C=C/C(=O)OC(C)(C)C
• Molecular Formula: C13H23BO4
• Molecular Weight: 254.13 g/mol

Description

The tert-butyl group is a simple hydrocarbon moiety used in chemical transformations. It has a unique reactivity pattern due to its crowded structure.

Synthesis Analysis

The tert-butyl group is involved in various chemical transformations. Its unique reactivity pattern is utilized in different synthesis processes.

Molecular Structure Analysis

The crowded structure of the tert-butyl group contributes to its unique reactivity pattern. This structure is a key factor in its applications in chemical transformations.

Chemical Reactions Analysis

The tert-butyl group’s unique reactivity pattern is highlighted by its use in various chemical transformations. It plays a significant role in biosynthetic and biodegradation pathways.

Physical And Chemical Properties Analysis

The physical and chemical properties of the tert-butyl group are influenced by its unique reactivity pattern and crowded structure. These properties make it suitable for use in various chemical transformations.

Mechanism of Action

The mechanism of action of the tert-butyl group is largely due to its unique reactivity pattern. This reactivity is a result of its crowded structure, which influences its behavior in chemical reactions.